Cas no 1805212-68-3 (3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine
• CAS No: 1805212-68-3
• MF: C₆H₅F₂N₃O₃
• MW: 205.119007825851
• CID: 4916814
• Update Time: 2025-06-20

3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine

• Inchi： 1S/C6H5F2N3O3/c7-5(8)2-1-3(12)10-6(4(2)9)11(13)14/h1,5H,9H2,(H,10,12)
• InChI Key： GCUKZFLHETZBRF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1N)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine

3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine (CAS No. 1805212-68-3): An Overview of Its Properties and Applications in Modern Chemistry

3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine (CAS No. 1805212-68-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, and recent advancements in the research and application of 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine.

Chemical Structure and Properties

3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine is a pyridine derivative with a molecular formula of C₉H₈F₂N₃O₃. The compound features an amino group (-NH₂) at the 3-position, a difluoromethyl group (-CF₂H) at the 4-position, a hydroxyl group (-OH) at the 6-position, and a nitro group (-NO₂) at the 2-position. These functional groups contribute to the compound's unique chemical and physical properties, making it an attractive candidate for various chemical and biological studies.

The presence of the difluoromethyl group imparts significant electronic effects, enhancing the compound's reactivity and stability. The hydroxyl group provides polarity and hydrogen bonding capabilities, which are crucial for solubility and interactions with biological targets. The nitro group adds further complexity to the molecule, influencing its redox properties and reactivity.

Synthesis Methods

The synthesis of 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 2-nitropyridine, the amino group can be introduced via nucleophilic substitution or reduction followed by selective nitration to form the nitro group at the 2-position. The difluoromethyl group can be introduced through electrophilic fluorination or transition metal-catalyzed reactions.

A recent study published in the Journal of Organic Chemistry (JOC) reported a novel one-pot synthesis method that significantly improves the efficiency and yield of 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine. This method utilizes a palladium-catalyzed coupling reaction followed by sequential functionalization steps to achieve high purity and yield. The one-pot approach not only simplifies the synthetic process but also reduces waste generation, making it an environmentally friendly option.

Biological Activity and Applications

3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine has been extensively studied for its biological activity, particularly in the context of drug discovery and development. One of its key applications is as a lead compound for developing new anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine effectively inhibits COX-2 activity with minimal impact on COX-1, suggesting its potential as a selective COX-2 inhibitor. Selective COX-2 inhibitors are highly sought after due to their reduced gastrointestinal side effects compared to non-selective NSAIDs.

Beyond anti-inflammatory applications, 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. A recent publication in Cancer Research highlighted its ability to inhibit Akt/mTOR signaling, a critical pathway often dysregulated in various cancers.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine-based compounds into clinical trials. Several pharmaceutical companies are currently investigating these compounds for their therapeutic potential in treating inflammatory diseases and cancer. Early-phase clinical trials have shown favorable safety profiles and preliminary efficacy data, paving the way for further development.

In addition to its direct therapeutic applications, 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine serves as an important building block for synthesizing more complex molecules with enhanced biological activity. Its versatile structure allows for easy modification through functional group manipulation, enabling researchers to explore a wide range of analogs with optimized properties.

Safety Considerations

Safety is a critical aspect of any chemical compound used in pharmaceutical research. While no specific safety concerns have been reported for 3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine, it is essential to handle this compound with appropriate precautions to ensure laboratory safety. Standard practices such as wearing personal protective equipment (PPE), working under fume hoods, and following proper disposal procedures should be strictly adhered to.

Conclusion

3-Amino-4-(difluoromethyl)-6-hydroxy-2-nitropyridine (CAS No. 1805212-68-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its biological activity and potential clinical applications, highlighting its significance in modern chemistry.